N-(4-fluorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetamide
• InChI: InChI=1S/C27H25FN4O2/c28-21-10-12-22(13-11-21)29-26(33)19-34-24-8-4-5-20-9-14-25(30-27(20)24)32-17-15-31(16-18-32)23-6-2-1-3-7-23/h1-14H,15-19H2,(H,29,33)
• InChI Key: MZBPRWPJLGXBHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(C=CC=C4OCC(=O)NC5=CC=C(C=C5)F)C=C3
• Molecular Formula: C27H25FN4O2
• Molecular Weight: 456.5 g/mol

Description

N-(4-fluorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide, also known as FPQOA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-(4-fluorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide exerts its therapeutic effects by binding to specific targets in the body, including enzymes and receptors. The exact mechanism of action of this compound is still under investigation, but it is believed to involve the modulation of various signaling pathways, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide in lab experiments is its potential therapeutic applications in the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is the lack of information regarding its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide, including the investigation of its toxicity and pharmacokinetics, the development of novel derivatives with improved therapeutic properties, and the evaluation of its potential applications in other diseases, such as diabetes and cardiovascular disease.
In conclusion, this compound is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of this compound and its derivatives.

Synthesis Methods

N-(4-fluorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide can be synthesized using a multi-step process that involves the coupling of 4-fluoroaniline with 2-(4-phenylpiperazin-1-yl)quinoline-8-ol, followed by the reaction with chloroacetyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(4-fluorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer treatment, this compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease and Parkinson's disease, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.